Cas no 1021039-98-4 (2-(4-ethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide
• CAS No: 1021039-98-4
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 6275015
• PubChem ID: 44017075
• Update Time: 2025-05-24

2-(4-ethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide
• 1021039-98-4
• AKOS024502379
• VU0638581-1
• F5243-1137
• 2-(4-ethoxyphenyl)-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)acetamide
• 2-(4-ethoxyphenyl)-N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide

• Inchi： 1S/C19H21N3O3S/c1-5-25-15-8-6-14(7-9-15)10-16(23)21-17-11(2)20-19-22(18(17)24)12(3)13(4)26-19/h6-9H,5,10H2,1-4H3,(H,21,23)
• InChI Key： WKYABANIUUCPMN-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N2C(C(=C(C)N=C12)NC(CC1C=CC(=CC=1)OCC)=O)=O

Computed Properties

• Exact Mass: 371.13036271g/mol
• Monoisotopic Mass: 371.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.3Ų

Additional information on 2-(4-ethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide

Comprehensive Overview of 2-(4-ethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide (CAS No. 1021039-98-4)

The compound 2-(4-ethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide (CAS No. 1021039-98-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This thiazolopyrimidine derivative is characterized by its complex heterocyclic core, which combines a thiazole ring fused with a pyrimidine scaffold, further functionalized with an acetamide moiety and an ethoxyphenyl group. Such structural features make it a promising candidate for various biomedical applications, particularly in the development of novel therapeutic agents.

In recent years, the search for innovative small-molecule inhibitors and modulators has intensified, driven by the need for more effective treatments for complex diseases. The 2-(4-ethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide has been explored for its potential role in targeting specific enzymatic pathways and receptor interactions. Researchers have highlighted its relevance in studies related to inflammatory responses, metabolic disorders, and even neurodegenerative conditions, aligning with current trends in precision medicine and personalized healthcare.

The synthesis of 2-(4-ethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide involves multi-step organic reactions, often starting with the construction of the thiazolo[3,2-a]pyrimidine core. Key steps include cyclization, alkylation, and amide coupling, which require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm the identity and quality of the final product.

One of the most frequently asked questions about this compound revolves around its bioavailability and pharmacokinetic properties. Preliminary studies suggest that the ethoxyphenyl group enhances its solubility, while the thiazolopyrimidine core contributes to its stability in biological systems. These attributes are critical for its potential use as a drug candidate, particularly in oral formulations. Additionally, its molecular weight and logP value fall within the desirable range for drug-likeness, as per Lipinski's rule of five.

The growing interest in heterocyclic compounds like 2-(4-ethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide is also reflected in the increasing number of patents and publications. For instance, its potential applications in kinase inhibition and signal transduction modulation have been documented in several peer-reviewed journals. This aligns with the broader industry focus on targeted therapies and mechanism-based drug design, which are among the top-searched topics in pharmaceutical sciences today.

From a commercial perspective, the demand for high-purity 2-(4-ethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide is on the rise, particularly among contract research organizations (CROs) and pharmaceutical developers. Suppliers often emphasize its GMP-grade availability and compliance with regulatory standards, which are critical for preclinical and clinical studies. Furthermore, its CAS No. 1021039-98-4 serves as a unique identifier in global chemical databases, facilitating seamless procurement and collaboration.

In conclusion, 2-(4-ethoxyphenyl)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide represents a fascinating example of modern medicinal chemistry innovation. Its multifaceted applications, coupled with its synthetic versatility, position it as a valuable tool for researchers exploring new frontiers in drug discovery and therapeutic development. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing healthcare challenges of our time.